Cas no 78831-87-5 (2,4-Dimethylbenzyl bromide)

2,4-Dimethylbenzyl bromide structure
2,4-Dimethylbenzyl bromide structure
Product Name:2,4-Dimethylbenzyl bromide
CAS No:78831-87-5
MF:C9H11Br
MW:199.087641954422
MDL:MFCD03844740
CID:563012
PubChem ID:2734604
Update Time:2025-09-20

2,4-Dimethylbenzyl bromide Chemical and Physical Properties

Names and Identifiers

    • 1-(Bromomethyl)-2,4-dimethylbenzene
    • 2,4-DIMETHYLBENZYL BROMIDE
    • 2,4-DIMETHYLBENZYL BROMIDE 98
    • Benzene,1-(bromomethyl)-2,4-dimethyl-
    • 1-Bromomethyl-2,4-dimethylbenzene
    • 1-(Bromomethyl)-2,4-dimethyl-benzene
    • Benzene, 1-(bromomethyl)-2,4-dimethyl-
    • 2,4-dimethylbenzylbromide
    • WGLUZJWOTTXZIC-UHFFFAOYSA-N
    • ST2408598
    • AB0052069
    • Z5135
    • 4C
    • 1-(Bromomethyl)-2 pound not4-dimethylbenzene
    • MFCD03844740
    • SCHEMBL1721087
    • DTXSID50370386
    • A864956
    • 78831-87-5
    • AC-28605
    • SY107769
    • EN300-254028
    • AKOS009307160
    • FT-0703609
    • AS-30678
    • 1-(Bromomethyl)-2,4-dimethylbenzene (ACI)
    • 2,4-Dimethylbenzyl bromide
    • MDL： MFCD03844740
    • Inchi： 1S/C9H11Br/c1-7-3-4-9(6-10)8(2)5-7/h3-5H,6H2,1-2H3
    • InChI Key： WGLUZJWOTTXZIC-UHFFFAOYSA-N
    • SMILES： BrCC1C(C)=CC(C)=CC=1

Computed Properties

  • Exact Mass: 198.00400
  • Monoisotopic Mass: 198.00441g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.2

Experimental Properties

  • Color/Form: Not available
  • Density: 1.314
  • Melting Point: 15 ºC
  • Boiling Point: 235 ºC
  • Flash Point: 102 ºC
  • Refractive Index: 1.568-1.57
  • PSA: 0.00000
  • LogP: 3.19830
  • Solubility: Not available
  • Vapor Pressure: No data available

2,4-Dimethylbenzyl bromide Security Information

2,4-Dimethylbenzyl bromide Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2,4-Dimethylbenzyl bromide Pricemore >>

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2,4-Dimethylbenzyl bromide Production Method

Production Method 1

78831-87-5 78831-87-5
Reaction Conditions
1.1 Reagents: Hydrogen bromide Solvents: Acetic acid ;  2 h, 50 °C
Reference
Synthesis of 2,2-dimethyl-3-(3-methylphenyl)propanal and its derivatives
Zhang, Jianshui; Huang, Rui; Yan, Qian; Pan, Xiahua; Liu, Feng; et al, Asian Journal of Chemistry, 2013, 25(3), 1290-1292

Production Method 2

16308-92-2 16308-92-2
78831-87-5 78831-87-5
Reaction Conditions
1.1 Reagents: Pyridinium tribromide
Reference
Synthesis and antirhinovirus activity of 6-(dimethylamino)-2-(trifluoromethyl)-9-(substituted benzyl)-9H-purines
Kelley, James L.; Linn, James A.; Selway, J. W. T., Journal of Medicinal Chemistry, 1989, 32(8), 1757-63

Production Method 3

16308-92-2 16308-92-2
78831-87-5 78831-87-5
Reaction Conditions
1.1 Reagents: Phosphorus tribromide Solvents: Dichloromethane ;  rt → 0 °C; 0 °C; 2 h, rt
1.2 Reagents: Water
Reference
Paracyclophanes. Part 58. On the use of the stilbene-phenanthrene photocyclization in [2.2]paracyclophane chemistry
Hopf, H.; Hucker, J.; Ernst, L., Polish Journal of Chemistry, 2007, 81(5-6), 947-969

Production Method 4

16308-92-2 16308-92-2
78831-87-5 78831-87-5
Reaction Conditions
1.1 Reagents: Acetyl bromide
Reference
Mechanism of solvolyses of substituted benzyl bromides in 80% ethanol
Matic, Mirela; Denegri, Bernard ; Zupan, Tina, Croatica Chemica Acta, 2021, 94(3), 185-189

Production Method 5

78831-87-5 78831-87-5
94416-66-7 94416-66-7
50837-53-1 50837-53-1
Reaction Conditions
1.1 Reagents: Benzoic acid ,  tert-Butyl hydroperoxide ,  Copper bromide (CuBr) Solvents: tert-Butanol ,  1,2,4-Trimethylbenzene ;  5 h, 80 °C
1.2 Reagents: Sodium thiosulfate Solvents: Dichloromethane
Reference
Effective synthesis of benzyl halides triggered by in situ prepared hypervalent halides
Ling, Xue-Ge; Xiong, Yan; Zhang, Shu-Ting; Huang, Ruo-Feng; Zhang, Xiao-Hui, Chinese Chemical Letters, 2013, 24(1), 45-48

2,4-Dimethylbenzyl bromide Raw materials

2,4-Dimethylbenzyl bromide Preparation Products

2,4-Dimethylbenzyl bromide Related Literature

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